Cas no 173089-80-0 (Quinolin-6-yl trifluoromethanesulfonate)
173089-80-0 structure
Product Name:Quinolin-6-yl trifluoromethanesulfonate
CAS No:173089-80-0
MF:C10H6F3NO3S
MW:277.219751834869
MDL:MFCD05865187
CID:905802
PubChem ID:24882553
Update Time:2025-04-19
Quinolin-6-yl trifluoromethanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- Quinolin-6-yl trifluoromethanesulfonate
- 6-trifluoromethanesulfonyloxyquinoline
- quinolin-6-yl triflate
- quinoline-6-triflate
- trifluoro-methanesulfonic acid quinolin-6-yl ester
- 6-Quinolinyl triflate
- 6-(Triflyloxy)quinoline
- 6-QUINOLINYL TRIFLUOROMETHANESULFOTE
- 6-QUINOLINYL TRIFLUOROMETHANESULFONATE
- 6-Quinolinyl trifluoromethanesulfonate 97%
- 173089-80-0
- 6-trifluoromethylsulfonyloxyquinoline
- trifluoromethanesulfonic acid quinolin-6-yl ester
- 6-Quinolinyl trifluoromethanesulfonate, 97%
- 6-Quinolyltrifluoromethane sulfonate
- SCHEMBL2030084
- AKOS015898535
- Quinolin-6-yltrifluoromethanesulfonate
- HS-7516
- DB-064897
- J-010877
- DTXSID90571037
- A811486
-
- MDL: MFCD05865187
- Inchi: 1S/C10H6F3NO3S/c11-10(12,13)18(15,16)17-8-3-4-9-7(6-8)2-1-5-14-9/h1-6H
- InChI Key: TVYXNKUMLWUQPV-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(=O)(=O)OC1C=CC2C(=CC=CN=2)C=1
Computed Properties
- Exact Mass: 277.00200
- Monoisotopic Mass: 277.00204871g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- Color/Form: solid
- Density: 1.555±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 34-38 °C (lit.)
- Boiling Point: 354.7±42.0 °C at 760 mmHg
- Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C - Refractive Index: 1.56
- Solubility: Almost insoluble (0.067 g/l) (25 º C),
- PSA: 64.64000
- LogP: 3.54400
- Solubility: Not determined
- Vapor Pressure: No data available
Quinolin-6-yl trifluoromethanesulfonate Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H300-H315-H319
- Warning Statement: P264-P301+P310-P305+P351+P338
- Hazardous Material transportation number:UN 2811 6.1/PG 2
- WGK Germany:3
- Hazard Category Code: 25-36/38
- Safety Instruction: S26
-
Hazardous Material Identification:
- Risk Phrases:R25
- Safety Term:S26-36/37-45
- Storage Condition:Store at 4 ° C, -4 ° C is better
Quinolin-6-yl trifluoromethanesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026522-1g |
Quinolin-6-yl trifluoromethanesulfonate |
173089-80-0 | 97% | 1g |
¥347 | 2024-05-25 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026522-5g |
Quinolin-6-yl trifluoromethanesulfonate |
173089-80-0 | 97% | 5g |
¥815 | 2024-05-25 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Q95290-1g |
Quinolin-6-yl trifluoromethanesulfonate |
173089-80-0 | 1g |
¥348.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Q95290-5g |
Quinolin-6-yl trifluoromethanesulfonate |
173089-80-0 | 5g |
¥918.0 | 2021-09-08 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 633445-5G |
Quinolin-6-yl trifluoromethanesulfonate |
173089-80-0 | 97% | 5G |
618.4 | 2021-05-17 | |
| Chemenu | CM145635-100g |
Quinolin-6-yl trifluoromethanesulfonate |
173089-80-0 | 95% | 100g |
$538 | 2022-09-02 | |
| Chemenu | CM145635-100g |
Quinolin-6-yl trifluoromethanesulfonate |
173089-80-0 | 95% | 100g |
$538 | 2021-08-05 | |
| eNovation Chemicals LLC | D238136-5g |
Quinolin-6-yl trifluoromethanesulfonate |
173089-80-0 | 95% | 5g |
$695 | 2024-08-03 | |
| eNovation Chemicals LLC | D238136-25g |
Quinolin-6-yl trifluoromethanesulfonate |
173089-80-0 | 95% | 25g |
$1285 | 2024-08-03 | |
| Chemenu | CM145635-5g |
Quinolin-6-yl trifluoromethanesulfonate |
173089-80-0 | 95% | 5g |
$73 | 2023-02-17 |
Quinolin-6-yl trifluoromethanesulfonate Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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